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Compound of Interest

Compound Name: PHM-27 (human)

Cat. No.: B15619957

Get Quote

These application notes provide a detailed protocol for the quantitative determination of human

Peptide Histidine Methionine-27 (PHM-27) in biological samples using a sandwich Enzyme-

Linked Immunosorbent Assay (ELISA) kit. PHM-27, also known as Peptide Histidine

Methioninamide 27, is a peptide hormone that is structurally and functionally related to

Vasoactive Intestinal Peptide (VIP) and is derived from the same precursor, prepro-VIP.

Assay Principle
This assay employs the quantitative sandwich enzyme immunoassay technique. A monoclonal

antibody specific for human PHM-27 is pre-coated onto a microplate. Standards and samples

are pipetted into the wells, and any PHM-27 present is bound by the immobilized antibody.

After washing away any unbound substances, a biotin-conjugated antibody specific for human

PHM-27 is added to the wells. Following a wash to remove any unbound biotin-conjugated

antibody, an enzyme-linked avidin is added to the wells. Following a final wash, a substrate

solution is added to the wells, and color develops in proportion to the amount of PHM-27 bound

in the initial step. The color development is stopped, and the intensity of the color is measured.
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Parameter Value

Assay Type Sandwich ELISA

Reactivity Human

Alternative Names PHM27, Peptide histidine methioninamide 27

Detection Range 7.82 - 500 pg/mL

Sensitivity 2.54 pg/mL

Sample Types
Serum, plasma, tissue homogenates, cell

lysates, cell culture supernates

Assay Length 3.5 hours

Standard Curve Example
The following is an example of a typical standard curve. The concentrations and corresponding

optical density (O.D.) values are for reference only and should not be used to calculate results

for other assays. A new standard curve must be generated for each set of samples assayed.

Concentration (pg/mL) O.D. Corrected O.D.

500.00 2.096 2.003

250.00 1.603 1.510

125.00 1.175 1.082

62.50 0.817 0.724

31.25 0.585 0.492

15.63 0.313 0.220

7.82 0.252 0.159

0.00 0.093 0.000
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Assay Type
Intra-Assay Precision
(CV%)

Inter-Assay Precision
(CV%)

Human PHM-27 ELISA < 8% < 10%

Intra-assay precision was determined by testing three samples of known concentration twenty

times on one plate. Inter-assay precision was determined by testing three samples of known

concentration on three different plates.

Experimental Protocols
Reagent Preparation

Bring all reagents to room temperature before use.

Wash Buffer (1x): If the Wash Buffer Concentrate (20x) contains crystals, warm it to room

temperature and mix gently until the crystals have completely dissolved. Dilute the Wash

Buffer Concentrate (20x) with deionized or distilled water to prepare the Wash Buffer (1x).

Standard: Reconstitute the lyophilized Standard with the provided Standard Diluent to create

the stock solution. Allow the standard to sit for a minimum of 15 minutes with gentle agitation

prior to making dilutions.

Standard Curve Dilutions: Prepare a dilution series of the standard in the Standard Diluent. A

typical 7-point standard curve may be prepared by performing 2-fold serial dilutions from the

stock solution. The Standard Diluent serves as the zero standard (0 pg/mL).

Biotin-conjugated Antibody (1x): Briefly centrifuge the Biotin-conjugated Antibody

Concentrate before use. Dilute the concentrate with the provided antibody diluent to the

working concentration.

Enzyme-linked Avidin (1x): Briefly centrifuge the Enzyme-linked Avidin Concentrate before

use. Dilute the concentrate with the provided avidin diluent to the working concentration.

Sample Preparation
Cell Culture Supernates: Centrifuge cell culture media at 1000 x g for 10 minutes to remove

debris. Assay immediately or aliquot and store samples at ≤ -20°C.
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Serum: Use a serum separator tube (SST) and allow samples to clot for 30 minutes at room

temperature before centrifugation for 15 minutes at 1000 x g. Remove serum and assay

immediately or aliquot and store samples at ≤ -20°C.

Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15

minutes at 1000 x g within 30 minutes of collection. Assay immediately or aliquot and store

samples at ≤ -20°C.

Tissue Homogenates: Rinse tissues with ice-cold PBS to remove excess blood. Homogenize

the tissue in a suitable buffer and centrifuge for 5 minutes at 10,000 x g. Collect the

supernatant and assay immediately or aliquot and store at ≤ -20°C.

Assay Procedure
Prepare all reagents, working standards, and samples as directed in the previous sections.

Determine the number of wells to be used. Remove any unused wells from the plate frame,

return them to the foil pouch containing the desiccant pack, and reseal.

Add 100 µL of Standard or sample to each well. It is recommended that all standards and

samples be run in duplicate.

Cover the plate with the provided adhesive strip and incubate for 2 hours at 37°C.

Aspirate each well and wash, repeating the process three times for a total of four washes.

Wash by filling each well with Wash Buffer (1x) (approximately 400 µL) using a squirt bottle,

multi-channel pipette, manifold dispenser, or autowasher. Complete removal of liquid at each

step is essential for good performance. After the last wash, remove any remaining Wash

Buffer by aspirating or decanting. Invert the plate and blot it against clean paper towels.

Add 100 µL of the working dilution of Biotin-conjugated Antibody to each well.

Cover the plate with a new adhesive strip and incubate for 1 hour at 37°C.

Repeat the aspiration/wash as in step 5.

Add 100 µL of the working dilution of Enzyme-linked Avidin to each well.
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Cover the plate with a new adhesive strip and incubate for 1 hour at 37°C.

Repeat the aspiration/wash as in step 5.

Add 90 µL of Substrate Solution to each well.

Incubate for 15-30 minutes at 37°C. Protect from light. The incubation time should be

determined by the rate of color development. The reaction should be stopped when the

highest standard has developed a dark blue color.

Add 50 µL of Stop Solution to each well. The color in the wells should change from blue to

yellow.

Determine the optical density of each well within 30 minutes, using a microplate reader set to

450 nm. If wavelength correction is available, set to 570 nm or 630 nm.

Calculation of Results
Average the duplicate readings for each standard, control, and sample and subtract the

average zero standard optical density.

Create a standard curve by plotting the mean absorbance for each standard on the y-axis

against the concentration on the x-axis and draw a best-fit curve through the points on the

graph. A four-parameter logistic (4-PL) curve-fit is recommended.

Determine the concentration of the samples by interpolating their O.D. values from the

standard curve.

If samples have been diluted, the concentration read from the standard curve must be

multiplied by the dilution factor.
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PHM-27 (human) Sandwich ELISA Workflow

Preparation

Assay Procedure

Data Analysis

Prepare Reagents and Standards

Add 100 µL of Standard or Sample

Prepare Samples

Incubate 2 hours at 37°C

Bind PHM-27 to coated plate

Wash 4 times

Add 100 µL Biotin-conjugated Antibody

Incubate 1 hour at 37°C

Bind detection antibody

Wash 4 times

Add 100 µL Enzyme-linked Avidin

Incubate 1 hour at 37°C

Bind enzyme conjugate

Wash 4 times

Add 90 µL Substrate Solution

Incubate 15-30 min at 37°C

Color development

Add 50 µL Stop Solution

Read absorbance at 450 nm

Calculate Results

Click to download full resolution via product page

Caption: Workflow of the PHM-27 (human) Sandwich ELISA.
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To cite this document: BenchChem. [Application Notes and Protocols for PHM-27 (human)
ELISA Kit]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619957/docs#application-notes-and-protocols-for-
phm-27-human-elisa-kit]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15619957/docs#application-notes-and-protocols-for-phm-27-human-elisa-kit
https://www.benchchem.com/product/b15619957/docs#application-notes-and-protocols-for-phm-27-human-elisa-kit
https://www.benchchem.com/product/b15619957/docs#application-notes-and-protocols-for-phm-27-human-elisa-kit
https://www.benchchem.com/product/b15619957/docs#application-notes-and-protocols-for-phm-27-human-elisa-kit
https://www.benchchem.com/product/b15619957?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

